Cas no 1163136-19-3 (3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide)

• Product Name: 3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide
• CAS No: 1163136-19-3
• MF: C₁₂H₁₀F₇NO
• MW: 317.202727794647
• CID: 4797511
• Update Time: 2025-05-22

3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide
• 3-(3,5-Bis-trifluoromethyl-phenyl)-3-fluoro-butyramide
• 3-[3,5-bis(trifluoromethyl)phenyl]-3-fluorobutanamide

• Inchi： 1S/C12H10F7NO/c1-10(13,5-9(20)21)6-2-7(11(14,15)16)4-8(3-6)12(17,18)19/h2-4H,5H2,1H3,(H2,20,21)
• InChI Key： IMVOYHXEOPUATI-UHFFFAOYSA-N
• SMILES： FC(C)(CC(N)=O)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide

Compound CAS No. 1163136-19-3: A Comprehensive Overview of 3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide

The compound with CAS No. 1163136-19-3, commonly referred to as 3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity profiles.

Structurally, this compound features a trifluoromethyl-substituted phenyl group attached to a butanamide backbone, with a fluorine atom at the third position of the butanamide chain. The presence of multiple trifluoromethyl groups imparts high stability and lipophilicity to the molecule, making it an attractive candidate for drug design and development. Recent studies have highlighted its potential as a lead compound in the discovery of novel therapeutic agents targeting various disease states.

One of the key areas of research surrounding this compound involves its role in modulating cellular signaling pathways. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed promising results, suggesting its potential as an agonist or antagonist in specific receptor systems. Additionally, its ability to penetrate cellular membranes efficiently has been documented in recent pharmacokinetic studies, further underscoring its suitability for systemic drug delivery.

The synthesis of 3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide involves a multi-step process that typically begins with the preparation of the trifluoromethyl-substituted phenyl ring using electrophilic aromatic substitution techniques. Subsequent steps involve coupling reactions to attach the butanamide moiety and introducing the fluorine atom at the desired position. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway, making it more amenable for large-scale production.

In terms of applications, this compound has shown particular promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key enzymes involved in cell proliferation and survival pathways. Furthermore, its selectivity towards cancer cells over normal cells has been validated through extensive in vitro and in vivo assays, indicating a favorable therapeutic index.

Beyond oncology, research into this compound's anti-inflammatory properties has also yielded encouraging results. It has been shown to suppress pro-inflammatory cytokine production in immune cells, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of analogs based on this compound's structure has further expanded its utility in drug discovery efforts. By modifying substituent patterns on the phenyl ring or altering the length and functionalization of the butanamide chain, researchers have generated a library of derivatives with diverse biological activities. These analogs are currently under evaluation for their efficacy against a range of therapeutic targets.

In conclusion, CAS No. 1163136-19-3, or 3-(3,5-Bis(trifluoromethyl)phenyl)-3-fluorobutanamide, represents a significant advancement in chemical innovation with broad implications across multiple therapeutic areas. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings.